molecular formula C9H14N2O B14594786 1,6-Dimethyl-4-propylpyrimidin-2(1H)-one CAS No. 61404-61-3

1,6-Dimethyl-4-propylpyrimidin-2(1H)-one

Cat. No.: B14594786
CAS No.: 61404-61-3
M. Wt: 166.22 g/mol
InChI Key: DAAKCJQHQNHJNH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1,6-Dimethyl-4-propylpyrimidin-2(1H)-one is a pyrimidinone derivative characterized by a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 2. The compound features methyl groups at positions 1 and 6 and a propyl substituent at position 4 (Figure 1). The substituents on the pyrimidinone core influence solubility, bioavailability, and target specificity.

Properties

CAS No.

61404-61-3

Molecular Formula

C9H14N2O

Molecular Weight

166.22 g/mol

IUPAC Name

1,6-dimethyl-4-propylpyrimidin-2-one

InChI

InChI=1S/C9H14N2O/c1-4-5-8-6-7(2)11(3)9(12)10-8/h6H,4-5H2,1-3H3

InChI Key

DAAKCJQHQNHJNH-UHFFFAOYSA-N

Canonical SMILES

CCCC1=NC(=O)N(C(=C1)C)C

Origin of Product

United States

Comparison with Similar Compounds

Structural Analog: Thiazolo/Imidazo-Fused Quinoxalinones

A study by Mamedov et al. (2002) investigated the thermal cyclization of 3-(α-thiocyanatobenzyl)quinoxalin-2(1H)-one to form imidazo[1,5-a]- and thiazolo[3,4-a]quinoxalin-4(5H)-ones . Although the core structure differs (quinoxaline vs. pyrimidinone), both classes share a bicyclic framework with nitrogen atoms. Key differences include:

  • Substituent Effects: The quinoxalinone derivatives feature fused thiazole/imidazole rings, enhancing π-conjugation and rigidity compared to the simpler alkyl-substituted pyrimidinone.
  • Synthetic Pathways: The target pyrimidinone likely undergoes simpler alkylation steps, whereas fused quinoxalinones require cyclization under heating, leading to competitive product formation .

Pyrimidinone Derivatives with Complex Substituents

Recent work (2023) synthesized pyrimidin-2(1H)-one derivatives with coumarin and tetrazolyl substituents, such as compounds 4i and 4j . These exhibit:

Dihydroquinazolinone-Based Inhibitors

MHY2251, a SIRT1 inhibitor, features a 2,3-dihydroquinazolin-4(1H)-one core . Comparisons include:

  • Ring Saturation: The dihydroquinazolinone is partially saturated, increasing conformational flexibility versus the fully aromatic pyrimidinone.
  • Biological Targets: Quinazolinones are often explored in oncology, whereas pyrimidinones may have broader applications in antimicrobial or anti-inflammatory contexts.

Data Table: Key Properties of Compared Compounds

Compound Core Structure Substituents Molecular Weight (g/mol) Notable Activity Reference
1,6-Dimethyl-4-propylpyrimidin-2(1H)-one Pyrimidinone 1-Me, 6-Me, 4-Pr ~180 Inferred: Antimicrobial N/A
Imidazo[1,5-a]quinoxalin-4(5H)-one Quinoxaline + imidazole Fused imidazole, thiocyanatobenzyl ~300 Cyclization product
Coumarin-tetrazolyl pyrimidinone (4i ) Pyrimidinone Coumarin, tetrazolyl, phenyl ~550 Anticancer (hypothesized)
MHY2251 (dihydroquinazolinone) Quinazolinone Benzodioxolyl ~280 SIRT1 inhibition

Research Findings and Implications

  • Synthetic Accessibility: The target pyrimidinone’s alkyl substituents suggest straightforward synthesis via alkylation or condensation, avoiding the competitive pathways seen in fused quinoxalinones .
  • Bioactivity Potential: Simpler substituents (methyl, propyl) may improve metabolic stability compared to coumarin-based derivatives, though at the cost of reduced fluorescence or target specificity .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.